Cas no 85654-53-1 (1H-Indole, 5-ethenyl-3-methyl-)

• Product Name: 1H-Indole, 5-ethenyl-3-methyl-
• CAS No: 85654-53-1
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD20667087
• CID: 4784717
• Update Time: 2025-11-01

1H-Indole, 5-ethenyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-ethenyl-3-methyl-
• 3-Methyl-5-vinyl-1H-indole

• MDL： MFCD20667087
• Inchi： 1S/C11H11N/c1-3-9-4-5-11-10(6-9)8(2)7-12-11/h3-7,12H,1H2,2H3
• InChI Key： OIKIZTOXCYFJPK-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C=C(C=C)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8

Additional information on 1H-Indole, 5-ethenyl-3-methyl-

Introduction to 1H-Indole, 5-ethenyl-3-methyl- (CAS No. 85654-53-1)

1H-Indole, 5-ethenyl-3-methyl- is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 85654-53-1, belongs to the indole family, a class of molecules known for their diverse biological activities. The presence of an ethenyl group at the 5-position and a methyl group at the 3-position introduces specific electronic and steric characteristics that make this compound a valuable scaffold for drug discovery and development.

The indole core is a privileged structure in medicinal chemistry, featuring a bicyclic system composed of a benzene ring fused to a pyrrole ring. This configuration allows for extensive functionalization, making indole derivatives suitable for targeting various biological pathways. Among these derivatives, 1H-Indole, 5-ethenyl-3-methyl- has been studied for its potential applications in treating inflammatory diseases, cancer, and neurological disorders. Its molecular structure suggests that it may interact with enzymes and receptors in ways that could modulate disease-related pathways.

Recent research has highlighted the importance of indole derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that modifications at the 3- and 5-positions of the indole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound. The ethenyl group at the 5-position introduces a double bond that can participate in hydrogen bonding or π-stacking interactions with biological targets, while the methyl group at the 3-position can influence the compound's solubility and metabolic stability.

In the context of drug discovery, 1H-Indole, 5-ethenyl-3-methyl- has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its structural features make it a versatile building block for creating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have been employed to identify derivatives of this compound that exhibit desirable pharmacological effects. For example, researchers have explored its analogs as inhibitors of enzymes involved in cancer cell proliferation and as modulators of neurotransmitter receptors.

The synthesis of 1H-Indole, 5-ethenyl-3-methyl- typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction or coupling reactions to introduce the ethenyl and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of 1H-Indole, 5-ethenyl-3-methyl- is crucial for designing next-generation drugs. Computational modeling techniques such as molecular docking have been used to predict how this compound interacts with biological targets at the atomic level. These studies provide insights into binding affinities, metabolic pathways, and potential side effects, guiding the optimization process toward more effective therapeutic agents.

The potential applications of 1H-Indole, 5-ethenyl-3-methyl- extend beyond oncology and inflammation research. Emerging studies suggest its relevance in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The indole moiety is known to cross the blood-brain barrier, making it an attractive scaffold for developing central nervous system (CNS) drugs. Further investigation into its pharmacological profile could uncover new therapeutic strategies for these debilitating conditions.

In conclusion,1H-Indole, 5-ethenyl-3-methyl- (CAS No. 8565453)-1 represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a scaffold for drug development underscores the importance of indole derivatives in modern medicine. Continued exploration into its chemical properties and therapeutic applications will likely yield significant advancements in treating various human diseases.